Demeton-S-methyl Sulfoxide

• CAS No.: 301-12-2
• Product Name: Demeton-S-methyl Sulfoxide
• Molecular Formula: C6H15O4PS2
• Molecular Weight: 246.3 g/mol
• IUPAC Name: 1-dimethoxyphosphorylsulfanyl-2-ethylsulfinylethane
• Standard InChI: InChI=1S/C6H15O4PS2/c1-4-13(8)6-5-12-11(7,9-2)10-3/h4-6H2,1-3H3
• Standard InChIKey: PMCVMORKVPSKHZ-UHFFFAOYSA-N
• SMILES: CCS(=O)CCSP(=O)(OC)OC
• Canonical SMILES: CCS(=O)CCSP(=O)(OC)OC
• Boiling Point: 223 °F at 0.01 mm Hg (NTP, 1992); 106 °C @ 0.01 mm Hg
• Colorform: Colorless liquid; Yellow oil
• Density: 1.289 at 68 °F (NTP, 1992); 1.289 g/cu cm @ 20 °C
• Flash Point: less than 71 °F (NTP, 1992)
• Melting Point: less than 14 °F (NTP, 1992); <-20 °C
• Physical Description: Oxydemeton methyl is a clear amber liquid. (NTP, 1992)
• Description: Oxydemeton-methyl is an organic thiophosphate and an organothiophosphate insecticide. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an acaricide and an agrochemical. It derives from a 2-(ethanesulfinyl)ethanol.; Oxydemeton methyl is a clear amber liquid. (NTP, 1992)
• Shelf Life: Subject to hydrolysis and the rate is fairly rapidly in alkaline media, oxidizes to sulfone, decomposes at elevated temperatures.; Its volatility is 0.09 mg/cu m @ 20 °C, 0.3 mg/cu m @ 30 °C; This compound is stable under normal laboratory conditions.
• Solubility: 10 to 50 mg/mL at 61° F (NTP, 1992); 4.06 M; Soluble in common organic solvents except petroleum ether; Completely miscible with water.
• Synonyms: S-[2-(Ethylsulfinyl)ethyl]phosphorothioic Acid O,O-Dimethyl Ester; Metaisosystox Sulfoxide; Metasystox R; Methyl Oxydemeton S; NSC 370785; O,O-Dimethyl S-[2-(Ethylsulfinyl)ethyl] Monothiophosphate; Oxydemeton M; Oxydemeton-methyl; R 2170
• Vapor Pressure: 3.8e-05 millibar at 68 °F (NTP, 1992); 2.85e-05 mmHg; 3.8 mPa (2.85X10-5 mm Hg) @ 20 °C
• PubChem Compound: 4618
• Last Modified: Nov 11 2021